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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzoic acid

Cat. No.: B044023

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
3-Hydroxy-4-methylbenzoic acid (CAS No. 586-30-1). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.
Adherence to these step-by-step instructions is essential for minimizing risks and ensuring a
safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxy-4-methylbenzoic acid is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and respiratory irritation.[1] Therefore, stringent adherence to
Personal Protective Equipment (PPE) protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Recommendation  Standard

NIOSH-approved N95 (or
equivalent) dust mask.

Respiratory Required when handling the NIOSH (US) or EN 143 (EV)
powder form to prevent

inhalation.

Chemical safety goggles or

glasses with side shields. A
ANSI 787.1 (US) or EN 166

Eye & Face face shield should be
(EV)

considered if there is a risk of

splashing.

Chemical-resistant gloves.
Nitrile or Neoprene gloves are
recommended for their

resistance to a range of
ASTM F1001 (US) or EN 374

Hand organic acids.[2][3] Always
g [2][3] y (EV)

inspect gloves for integrity
before use and replace them
immediately if they become

contaminated.

Laboratory coat. Additional
rotective clothing may be

Body P g may N/A
necessary for large-scale

operations.

Occupational Exposure Limits

As of the latest available data, no specific occupational exposure limits (OELS), such as
Threshold Limit Values (TLVs) or Permissible Exposure Limits (PELs), have been established
for 3-Hydroxy-4-methylbenzoic acid by major regulatory bodies including OSHA, NIOSH, and
ACGIH. In the absence of established limits, it is crucial to handle this chemical with a high
degree of caution and to minimize exposure through the consistent use of the recommended
PPE and engineering controls.
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Table 2: Occupational Exposure Limits

Organization Limit Type Value
PEL (Permissible Exposure ]
OSHA o Not Established
Limit)
ACGIH TLV (Threshold Limit Value) Not Established
REL (Recommended Exposure )
NIOSH o Not Established
Limit)

Safe Handling and Storage Protocol

Adherence to proper handling and storage procedures is critical to prevent accidental exposure
and maintain the chemical's integrity.

Handling:

» Ventilation: Always handle 3-Hydroxy-4-methylbenzoic acid in a well-ventilated area. A
fume hood is recommended, especially when working with the powdered form or when
heating the substance.

» Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing. Do not breathe in
the dust.

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before eating, drinking, or smoking.

o Equipment: Use dedicated, properly cleaned, and dry equipment for handling.

Storage:

o Container: Store in a tightly sealed, original container.

e Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources
of ignition.[1]

e Incompatibilities: Store separately from strong oxidizing agents, bases, and reducing agents.
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Emergency and Spill Response

Immediate and appropriate action is required in the event of a spill or accidental exposure.

Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Spill Cleanup Protocol:

Evacuate: Clear the immediate area of all personnel.
Ventilate: Ensure the area is well-ventilated.
PPE: Put on the appropriate PPE as outlined in Table 1.

Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
Place the collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water. Collect
the cleaning materials for disposal as hazardous waste.

Report: Report the incident to the laboratory supervisor.
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Start: Handling 3-Hydroxy-4-methylbenzoic acid

Step 1

Personal Prmective‘_;quipment (PPE) Protocol

Wear N95 Respirator

| Wear Chemical Safety Goggles

'

Wear Nitrile/Neoprene Gloves

Wear Lab Coat

Step 2

Handling‘;& Storage

| Use in Well-Ventilated Area / Fume Hood |

.

| Avoid Skin/Eye Contact & Dust Inhalation

'

| Practice Good Personal Hygiene

'

| Store in Cool, Dry, Well-Ventilated Area I

In case of spill

Spill R;"sponse

| Evacuate Immediate Area

Don Appropriate PPE

Contain & Clean Up Spill |

.

| Dispose of Waste Properly | If no incident

Dispog;ll Plan

| Collect in Labeled, Sealed Container |

Step 3
Y

| Follow Local & National Regulations

Step 3
Y

| Arrange for Professional Waste Disposal

End: Safe Completion of Work

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Hydroxy-4-methylbenzoic acid.
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Disposal Plan

Proper disposal of 3-Hydroxy-4-methylbenzoic acid and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste material (including the chemical itself and any contaminated items like
gloves, paper towels, etc.) in a clearly labeled, sealed, and chemically compatible
container.

o The label should include the words "Hazardous Waste" and the chemical name: "3-
Hydroxy-4-methylbenzoic Acid".

o Storage of Waste:
o Store the waste container in a designated, secure area, away from incompatible materials.
o Disposal Procedure:

o Dispose of the chemical waste through a licensed and approved hazardous waste
disposal company.

o Do not dispose of this chemical down the drain or in regular trash.
o Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]

This guide is intended to provide essential, immediate safety and logistical information. Always
refer to the full Safety Data Sheet (SDS) for this chemical before use and consult with your
institution's Environmental Health and Safety (EHS) department for any specific questions or
concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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